2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine

• Molecular Formula: C8H7BrClF2N
• Molecular Weight: 270.50 g/mol
• IUPAC Name: 2-(4-bromo-2-chlorophenyl)-2,2-difluoroethanamine
• InChI: InChI=1S/C8H7BrClF2N/c9-5-1-2-6(7(10)3-5)8(11,12)4-13/h1-3H,4,13H2
• InChI Key: VCDXIQRICAQKIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)Cl)C(CN)(F)F

Description

Preparation Methods

Radical Difluoroalkylation via Visible-Light-Promoted Csp3-Br Bond Homolysis

A recent and efficient approach involves bromine-radical-induced difluoroalkylation of aromatic substrates under visible light, as described by Qu et al. (2022). This method uses α-bromo difluoroacyl arenes as difluoroalkyl radical precursors, which upon homolytic cleavage of the Csp3-Br bond under blue LED irradiation, generate difluoroalkyl radicals that add to aromatic compounds.

Experimental Conditions:

Parameter	Details
Light Source	10 W Blue LEDs (approx. 454 nm)
Atmosphere	Nitrogen (inert)
Solvent	Tetrahydrofuran (THF)
Base	Triethylamine (Et3N), 2.0 equivalents
Temperature	Room temperature
Reaction Time	48 hours
Scale	0.2 mmol substrate scale

Procedure Summary:

• The halogenated aromatic substrate (e.g., 4-bromo-2-chlorophenyl derivative) and α-bromo difluoroacyl arene are mixed with triethylamine in anhydrous THF under nitrogen.
• The reaction mixture is irradiated with blue LEDs for 48 hours.
• The product is isolated by column chromatography, yielding 2-(4-bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine in high yield (up to 87%).

Optimization Highlights:

• Triethylamine was found optimal among tested bases (others tested include DIPEA, TMEDA, DBU).
• THF was the preferred solvent over MeCN, DMSO, DMF, and others.
• Light irradiation is essential; reactions in the dark or at elevated temperature without light gave negligible yields.

Nucleophilic Substitution and Coupling Reactions

Alternative synthetic routes include nucleophilic substitution reactions where a suitable leaving group on a difluoroethyl precursor is displaced by an amine nucleophile or coupling reactions that introduce the difluoroethylamine moiety onto the aromatic ring.

These methods typically require:

• Preparation of 2-(4-bromo-2-chlorophenyl)-2,2-difluoroethan-1-ol or related intermediates.
• Conversion of the alcohol to a better leaving group (e.g., tosylate or halide).
• Substitution with ammonia or amine sources under controlled conditions.

However, detailed optimized protocols and yields for these pathways are less documented in the current literature compared to the radical difluoroalkylation method.

Supporting Data and Reaction Optimization Tables

Base and Solvent Screening for Radical Difluoroalkylation

Entry	Base	Solvent	Yield (%) of Product
1	Triethylamine	THF	87
2	Triethylamine	DCM	40
3	Triethylamine	MeCN	35
4	DIPEA	MeCN	25
5	TMEDA	MeCN	20
6	DBU	MeCN	No Reaction
7	Cs2CO3	MeCN	10

Effect of Light and Temperature on Reaction Yield

Condition	Yield (%)
Blue LED irradiation, RT	87
Dark, RT	Trace
80 °C, sealed tube, no light	Trace
33 W CFL irradiation, RT	74

Summary of Research Findings

• The visible-light-promoted radical difluoroalkylation method is the most effective and widely reported preparation technique for 2-(4-bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine.
• Reaction conditions favor mild bases such as triethylamine and solvents like tetrahydrofuran.
• Light irradiation is critical for homolytic cleavage of the Csp3-Br bond to generate difluoroalkyl radicals.
• The method provides high yields and good selectivity, suitable for scale-up.
• Alternative nucleophilic substitution routes exist but require further optimization and detailed reporting.

Chemical Reactions Analysis

Types of Reactions

2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate.

Reduction: The compound can be reduced using agents such as lithium aluminum hydride, leading to the formation of different amine derivatives.

Substitution: Halogen atoms in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium iodide in acetone for halogen exchange reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield phenolic derivatives, while reduction can produce various amine compounds.

Scientific Research Applications

2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The pathways involved can include signal transduction mechanisms that regulate cellular processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Aromatic Ring

Table 1: Key Properties of Target and Similar Compounds

Compound Name	CAS Number	Molecular Formula	MW (g/mol)	Substituents (Phenyl Ring)	Key Features
Target : 2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine	1548379-02-7	C₈H₇BrClF₂N	270.50	4-Br, 2-Cl	High lipophilicity; dual halogenation
2-(4-Bromophenyl)-2,2-difluoroethan-1-amine	1378866-69-3	C₈H₈BrF₂N	236.06	4-Br	Simpler structure; lacks 2-Cl
2-(2,4-Difluorophenyl)-2,2-difluoroethan-1-amine hydrochloride	2060062-92-0	C₈H₈ClF₄N	229.60	2-F, 4-F	Enhanced electronegativity; HCl salt
2-(2-Chloro-4-fluorophenyl)-2-fluoroethan-1-amine	1004285-14-6	C₈H₈ClF₂N	191.61	2-Cl, 4-F	Single F on ethylamine; lower MW
2-(2,4-Dichlorophenyl)-2,2-difluoroethan-1-amine	1004284-28-9	C₈H₇Cl₂F₂N	226.05	2-Cl, 4-Cl	Dual Cl substituents; no Br

Electronic and Steric Effects

Bromo vs. Chloro vs. Fluoro Substituents :

• Bromine : Larger atomic radius than Cl/F, increasing steric bulk and lipophilicity. Acts as a superior leaving group in substitution reactions .
• Chlorine : Moderate electronegativity; enhances binding via halogen bonding in biological targets .
• Fluorine : High electronegativity and small size, reducing steric hindrance and improving metabolic stability .

Difluoroethylamine Group: The 2,2-difluoroethylamine moiety in the target and compounds blocks oxidative metabolism, enhancing pharmacokinetic profiles compared to non-fluorinated analogs .

Physicochemical Properties

• Lipophilicity :
  • The target compound (ClogP ≈ 3.5, estimated) is more lipophilic than the difluorophenyl analog (ClogP ≈ 2.1) due to bromine’s hydrophobic contribution .
• Solubility :
  • Hydrochloride salts (e.g., target and ) generally exhibit better aqueous solubility than free bases .

Biological Activity

2-(4-Bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine, commonly referred to as a difluoroethylamine derivative, has garnered attention in medicinal chemistry due to its unique halogenated structure. This compound is characterized by the presence of both bromo and chloro substituents on the phenyl ring, along with a difluoroethylamine moiety. The molecular formula for this compound is $C_8H_8BrCl_2F_2N$ with a molecular weight of approximately 306.96 g/mol .

Chemical Structure

The structure of 2-(4-bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine can be represented as follows:

$$\text{SMILES }C1=CC(=C(C=C1Br)Cl)C(CN)(F)F$$

This unique configuration suggests potential interactions with various biological targets, making it a candidate for further pharmacological studies.

The biological activity of 2-(4-bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine is primarily influenced by its ability to interact with specific receptors or enzymes. Studies indicate that halogenated compounds often exhibit enhanced binding affinities due to the electronegative nature of halogens, which can facilitate stronger interactions with biological macromolecules .

Pharmacological Profiles

Research into similar compounds suggests that 2-(4-bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine may exhibit:

• Antimicrobial Activity : Compounds with similar structures have shown efficacy against various bacterial strains.
• Anticancer Properties : Some halogenated amines have been implicated in inhibiting tumor growth through apoptosis induction in cancer cells.
• Neuropharmacological Effects : Given its amine structure, it may interact with neurotransmitter systems, potentially influencing mood and behavior.

Case Studies and Research Findings

Several studies have investigated the biological implications of halogenated amines:

• Antimicrobial Efficacy : A study demonstrated that compounds structurally related to 2-(4-bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine exhibited significant antimicrobial activity against Gram-positive and Gram-negative bacteria. The presence of the difluoromethyl group was noted to enhance this activity due to increased lipophilicity .

  Compound	Activity	Reference
  Compound A	Effective against E. coli
  Compound B	Effective against S. aureus

• Anticancer Studies : In vitro studies indicated that derivatives similar to this compound could induce apoptosis in cancer cell lines. The mechanism was attributed to the activation of caspase pathways .
• Neuropharmacological Research : Investigations into the effects of related compounds on neurotransmitter systems revealed potential anxiolytic properties, suggesting that 2-(4-bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine might modulate serotonin receptors .

Comparative Analysis

To better understand the uniqueness of 2-(4-bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine, a comparison with structurally similar compounds is useful:

Compound Name	Molecular Formula	Key Features
4-Bromo-3-chloroaniline	C7H6BrCl	Lacks difluoromethyl group; primarily aromatic amine
4-Bromo-3-fluoroaniline	C7H6BrF	Contains fluorine instead of chlorine; affects reactivity
1-(4-Bromophenyl)-1-fluoroethanol	C8H8BrF	Different functional group; lacks amino functionality

The distinct combination of halogenated phenyl and difluorinated ethylamine functionalities in 2-(4-bromo-2-chlorophenyl)-2,2-difluoroethan-1-amine may confer unique chemical properties and biological activities compared to these similar compounds .

Q & A

Q. Table 1. Key Spectral Benchmarks

Technique	Expected Data	Reference
¹H NMR (CDCl₃)	δ 2.8–3.2 (NH₂, br), δ 7.2–7.6 (Ar-H)
¹⁹F NMR	δ -115 ppm (CF₂, triplet)
HRMS (ESI⁺)	m/z 279.95 (M+H⁺)

Q. Table 2. SHELX Refinement Parameters

Parameter	Value (Example)	Significance
R1/wR2	0.045/0.125	Measures model accuracy
C-Br Bond Length	1.89 Å	Validates halogen position
C-C-Cl Angle	119.5°	Confirms steric effects